Cas no 1691030-77-9 (3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride)
1691030-77-9 structure
Product Name:3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride
CAS No:1691030-77-9
MF:C9H19ClO4S
MW:258.762761354446
CID:6377687
PubChem ID:106668445
Update Time:2024-01-13
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride
- EN300-1144378
- 1691030-77-9
-
- Inchi: 1S/C9H19ClO4S/c1-9(2,13-3)5-7-14-6-4-8-15(10,11)12/h4-8H2,1-3H3
- InChI Key: RYJILSWZJOPDFN-UHFFFAOYSA-N
- SMILES: ClS(CCCOCCC(C)(C)OC)(=O)=O
Computed Properties
- Exact Mass: 258.0692580g/mol
- Monoisotopic Mass: 258.0692580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61Ų
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1144378-1.0g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1144378-0.05g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 0.05g |
$468.0 | 2023-10-25 | |
| Enamine | EN300-1144378-0.1g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 0.1g |
$490.0 | 2023-10-25 | |
| Enamine | EN300-1144378-0.25g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 0.25g |
$513.0 | 2023-10-25 | |
| Enamine | EN300-1144378-0.5g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 0.5g |
$535.0 | 2023-10-25 | |
| Enamine | EN300-1144378-1g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 1g |
$557.0 | 2023-10-25 | |
| Enamine | EN300-1144378-2.5g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 2.5g |
$1089.0 | 2023-10-25 | |
| Enamine | EN300-1144378-5g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 5g |
$1614.0 | 2023-10-25 | |
| Enamine | EN300-1144378-10g |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride |
1691030-77-9 | 95% | 10g |
$2393.0 | 2023-10-25 |
3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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